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Compound of Interest

Compound Name: Glycidyl oleate-d5

Cat. No.: B12401437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Glycidyl
oleate-d5, a deuterated analog of Glycidyl oleate. Given its primary application as an internal

standard in chromatography-based analyses, understanding its chemical properties and

potential hazards is crucial for ensuring laboratory safety and data integrity. While a specific

Safety Data Sheet (SDS) for the deuterated form is not widely available, this document

synthesizes available data for Glycidyl oleate-d5 and its non-deuterated counterpart to

establish best practices for its use.

Chemical and Physical Properties
Glycidyl oleate-d5 is a stable isotope-labeled version of Glycidyl oleate, with five deuterium

atoms incorporated into the glycidyl moiety.[1] This isotopic labeling provides a distinct mass

difference, enabling precise quantification in complex matrices.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12401437?utm_src=pdf-interest
https://www.benchchem.com/product/b12401437?utm_src=pdf-body
https://www.benchchem.com/product/b12401437?utm_src=pdf-body
https://www.benchchem.com/product/b12401437?utm_src=pdf-body
https://www.benchchem.com/product/b12401437?utm_src=pdf-body
https://www.benchchem.com/pdf/Glycidyl_Oleate_d5_chemical_properties_and_synthesis.pdf
https://www.benchchem.com/pdf/Glycidyl_Oleate_d5_chemical_properties_and_synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name
(9Z)-9-Octadecenoic Acid 2-

Oxiranylmethyl Ester-d5
[2]

Synonyms

Oleic Acid 2,3-Epoxypropyl

Ester-d5, NSC 13542-d5, Oleic

Acid Glycidyl Ester-d5

[1][2]

CAS Number 1426395-63-2 [2][3][4]

Molecular Formula C₂₁H₃₃D₅O₃ [1][3][4]

Molecular Weight 343.56 g/mol [1][3][4]

Appearance Pale Yellow Oil or Liquid [2][4]

Purity >99% [3][4]

Solubility Insoluble in water. [5]

Toxicological Information and Hazard Classification
Direct toxicological data for Glycidyl oleate-d5 is limited. However, the toxicological profile is

expected to be similar to that of Glycidyl oleate. The primary biological significance of glycidyl

esters stems from their potential in vivo hydrolysis to glycidol, which is classified as a "probable

human carcinogen" (Group 2A) by the International Agency for Research on Cancer (IARC).[1]

The toxicity of glycidol is associated with its ability to alkylate proteins and DNA.[1]

The non-deuterated Glycidyl oleate is classified under the Globally Harmonized System (GHS)

as follows:
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Hazard Class GHS Classification Source

Skin Corrosion/Irritation
H315: Causes skin irritation

(Warning)
[6]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation (Warning)
[6]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation (Warning)
[6]

No chronic, carcinogenic, mutagenic, or reproductive toxic effects have been reported

specifically for Glycidyl oleate.[5]

Handling and Personal Protective Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when handling Glycidyl oleate-
d5.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any potential fumes, especially if heated.

Personal Protective Equipment
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat should be worn. Ensure that skin is not exposed.

Respiratory Protection: If working outside of a fume hood or with heated material, a NIOSH-

approved respirator may be necessary.

General Hygiene
Avoid contact with skin, eyes, and clothing.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage and Stability
Proper storage is critical to maintain the integrity of Glycidyl oleate-d5.

Form Storage Temperature Recommended Duration

Pure (Neat) -20°C Up to 3 years

In Solvent -80°C Up to 6 months

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7] For solutions, it is

advisable to aliquot the stock to prevent repeated freeze-thaw cycles.[7]

Glycidyl oleate-d5 is susceptible to degradation through hydrolysis and thermal

decomposition.[7] The ester linkage and the epoxide ring can undergo hydrolysis, which is

accelerated by acidic or basic conditions.[7] High temperatures can also induce degradation.[7]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.[5]

Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water

afterward. Seek medical attention if large amounts are ingested.[5][8]

Spills and Leaks
Small Spills: Wipe up with an absorbent cloth and flush the area with water.[5]
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Large Spills: Cover with an inert absorbent material like sand or earth, then collect for

disposal.[5] Ensure adequate ventilation.

Fire-Fighting Measures
Glycidyl oleate-d5 may be combustible at high temperatures.[8]

Suitable Extinguishing Media: Use media appropriate for the surrounding fire.[5][8]

Hazardous Decomposition Products: Burning may produce carbon monoxide and carbon

dioxide.[5]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Avoid

discharge into sewers.[5]

Experimental Protocols
While specific experimental protocols for the synthesis of commercially available Glycidyl
oleate-d5 are proprietary, a plausible method involves the esterification of oleic acid with a

deuterated glycidol or a related deuterated three-carbon epoxide synthon.[1]

Forced Degradation Study (Example Protocol):[7]

This protocol is used to assess the stability of the compound under various stress conditions.

Sample Preparation: Prepare a stock solution of Glycidyl oleate-d5 in a suitable solvent

(e.g., acetonitrile) at a concentration of 1 mg/mL.

Acid Hydrolysis: Treat the sample with 1 N HCl at 60°C for 24 hours.

Base Hydrolysis: Treat the sample with 1 N NaOH at 60°C for 24 hours.

Analysis: Analyze the treated samples by a suitable method, such as UPLC-MS/MS, to

determine the extent of degradation.
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Caption: Workflow for the safe handling of Glycidyl oleate-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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